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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)ethanone

oxime

CAS No.: 1956-39-4

Cat. No.: B157419

Get Quote

Executive Summary & Immediate Action Card
Chemical Identity: 1-(4-Chlorophenyl)ethanone oxime (also known as p-Chloroacetophenone

oxime) CAS: 1522-41-4 Formula: C₈H₈ClNO Primary Hazard: Severe Irritant (Lachrymator

precursor), Thermal Instability (Beckmann Rearrangement risk), Halogenated Waste.[1]

This guide defines the validated workflow for the safe segregation, packaging, and disposal of

1-(4-Chlorophenyl)ethanone oxime. Do not dispose of this compound down the drain. Its

hydrolysis products (hydroxylamine and p-chloroacetophenone) are toxic to aquatic life and

pose significant exposure risks.
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Scenario Immediate Action

Small Spill (<5 g)
Dampen with water to prevent dust. Sweep into

a sealed jar. Label "Hazardous Waste."[2][3]

Skin Contact

Wash immediately with soap and water for 15

minutes. Do not use ethanol (enhances

absorption).

Disposal Stream
Solid: Non-regulated Hazardous Waste (Solid).

Liquid: Halogenated Organic Waste.

Incompatibility
Strictly segregate from strong acids (e.g.,

H₂SO₄, HCl) and acid chlorides.[1]

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand its failure modes.[1] 1-(4-
Chlorophenyl)ethanone oxime is an intermediate often used in the synthesis of heterocycles.

Its disposal profile is governed by two critical factors: Thermal Instability and Hydrolysis

Potential.

2.1. The Mechanism of Hazard
Thermal/Acid Instability (Beckmann Rearrangement): In the presence of strong acids or

elevated temperatures (>130°C), this oxime undergoes a Beckmann rearrangement to form

N-(4-chlorophenyl)acetamide. This reaction is exothermic. If waste containing this oxime is

inadvertently mixed with acidic waste streams (e.g., acid digestions), it can trigger a runaway

reaction in the waste drum.[1]

Hydrolysis Risk: In aqueous acidic environments, the oxime hydrolyzes back to the parent

ketone (p-chloroacetophenone, a potent lachrymator/tear gas agent) and hydroxylamine (a

mutagen and explosion hazard).[1]

2.2. Physicochemical Data Table
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Property Value Relevance to Disposal

Physical State White to pale yellow solid
Dispose as solid waste to

minimize volume.

Melting Point 95–98 °C

Low melting point; keep away

from heat sources in waste

storage.

Flash Point N/A (Solid) / >100°C (est)

Combustible.[4] Classify as

"Organic Waste" for

incineration.

Water Solubility Low
Do not attempt to flush; it will

precipitate and clog plumbing.

Reactivity Acid-sensitive
CRITICAL: Do not mix with

acidic waste streams.

Waste Segregation & Packaging Protocols
Proper segregation is the primary defense against waste stream accidents.

3.1. Waste Classification Logic
This compound is not a P-listed or U-listed RCRA waste (unlike its parent ketone analogues,

which are often treated as such).[1] However, it must be managed as Hazardous Chemical

Waste due to its toxicity and halogen content.[1]

RCRA Characteristic: Toxic (if leached), potentially Ignitable (if in solvent).[1][5][6]

EPA Waste Code Suggestion:

Solid: Non-regulated Hazardous Waste (Label as "Toxic, Irritant").[1]

Solution: F002 (if dissolved in >10% halogenated solvents) or D001 (Ignitable).[7]

3.2. Segregation Decision Tree (Visualization)
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Waste: 1-(4-Chlorophenyl)ethanone oxime

Physical State?

Solid / Powder Liquid / Solution

Bin: Solid Hazardous Waste
(Label: Toxic, Halogenated)

Pack in HDPE/Glass

Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (MeOH, EtOAc)

Bin: Halogenated Organic Solvents
(High BTU Incineration)

Bin: Non-Halogenated Solvents
(Segregate from Acids)

Check pH > 5

Click to download full resolution via product page

Figure 1: Decision logic for segregating oxime waste streams to prevent incompatibility and

ensure proper incineration.

Detailed Disposal Procedures
Protocol A: Solid Waste Disposal (Recommended)
Best for: Expired stocks, reaction precipitates, and contaminated solids.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a screw-top lid. Avoid metal containers due to potential corrosion from hydrolysis byproducts.
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Packaging:

Transfer the solid carefully to avoid dust generation.

Do not fill the container more than 80% full.

Labeling:

Affix a hazardous waste label.[2][3]

Chemical Name: "1-(4-Chlorophenyl)ethanone oxime".

Hazards: Check "Toxic" and "Irritant".[4]

Note: Add "Halogenated Organic" to the comments section.

Storage: Store in a cool, dry Satellite Accumulation Area (SAA) away from oxidizers and

acids until pickup.

Protocol B: Liquid Waste Disposal
Best for: Mother liquors and reaction mixtures.

pH Check: Ensure the waste solution is neutral or slightly basic (pH 7–9).

Why? Acidic conditions promote hydrolysis to the lachrymatory ketone. If acidic, neutralize

slowly with saturated Sodium Bicarbonate (NaHCO₃) before bottling.[1]

Solvent Compatibility:

If in DCM/Chloroform: Pour into the "Halogenated Waste" carboy.

If in Methanol/Ethanol/Ethyl Acetate: Pour into the "Non-Halogenated Waste" carboy,

provided the total halogen content of the carboy remains low (<1-2%). If unsure, default to

"Halogenated Waste" to prevent regulatory violations.[1]

Documentation: Log the volume and concentration on the waste tag.

Protocol C: Spill Cleanup Workflow
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Best for: Benchtop spills.

1. Assess Risk
(Is dust airborne?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Contain
(Cover with wet paper towels)

4. Collect
(Scoop into jar, do not sweep dry)

5. Decontaminate
(Wash surface with soap/water)

Click to download full resolution via product page

Figure 2: Operational workflow for safely managing a solid spill of p-chloroacetophenone

oxime.

Final Destruction Method (For Waste Vendor)
While the researcher handles packaging, understanding the downstream destruction validates

the process.

Method: High-Temperature Incineration (Rotary Kiln).

Requirement: The incinerator must be equipped with a wet scrubber.

Reasoning: The combustion of chlorophenyl compounds releases Hydrogen Chloride (HCl)

gas. The scrubber neutralizes this acid gas to prevent environmental release. Standard fuel

blending is often insufficient for high-concentration halogenated solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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